Cas no 1806869-80-6 (2-Chloro-6-(difluoromethyl)-5-hydroxypyridine-3-methanol)

• Product Name: 2-Chloro-6-(difluoromethyl)-5-hydroxypyridine-3-methanol
• CAS No: 1806869-80-6
• MF: C₇H₆ClF₂NO₂
• MW: 209.577847957611
• CID: 4866485
• Update Time: 2025-11-01

2-Chloro-6-(difluoromethyl)-5-hydroxypyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-6-(difluoromethyl)-5-hydroxypyridine-3-methanol

• Inchi： 1S/C7H6ClF2NO2/c8-6-3(2-12)1-4(13)5(11-6)7(9)10/h1,7,12-13H,2H2
• InChI Key： YVXVKIZPRYNUHI-UHFFFAOYSA-N
• SMILES： ClC1=C(CO)C=C(C(C(F)F)=N1)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 173
• XLogP3: 1.2
• Topological Polar Surface Area: 53.4

Additional information on 2-Chloro-6-(difluoromethyl)-5-hydroxypyridine-3-methanol

Comprehensive Overview of 2-Chloro-6-(difluoromethyl)-5-hydroxypyridine-3-methanol (CAS No. 1806869-80-6)

The compound 2-Chloro-6-(difluoromethyl)-5-hydroxypyridine-3-methanol (CAS No. 1806869-80-6) is a specialized pyridine derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the difluoromethyl and hydroxypyridine moieties, make it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its versatility in drug discovery and crop protection applications.

One of the most searched questions about 2-Chloro-6-(difluoromethyl)-5-hydroxypyridine-3-methanol revolves around its synthesis methods and applications. Recent studies highlight its role in developing novel antimicrobial agents and herbicides, aligning with the growing demand for sustainable agricultural solutions. The chloro and hydroxy functional groups in its structure contribute to its reactivity, enabling modifications for targeted biological activity.

In the context of green chemistry, this compound has garnered attention for its potential in eco-friendly formulations. With the rise of precision farming and biodegradable pesticides, researchers are exploring how 2-Chloro-6-(difluoromethyl)-5-hydroxypyridine-3-methanol can replace traditional, less sustainable alternatives. Its low environmental persistence and high efficacy make it a candidate for next-generation agrochemicals.

Another trending topic is the compound's pharmacological properties. Preliminary studies suggest its derivatives may exhibit anti-inflammatory and antioxidant effects, sparking interest in therapeutic applications. The difluoromethyl group is particularly noteworthy, as it often enhances metabolic stability and bioavailability in drug candidates. This aligns with the pharmaceutical industry's focus on fluorinated compounds for improved drug performance.

From a technical perspective, the compound's physical and chemical properties are critical for formulation development. Its solubility, stability, and compatibility with other ingredients are frequently researched topics. Analytical techniques like HPLC and NMR are commonly employed to characterize 2-Chloro-6-(difluoromethyl)-5-hydroxypyridine-3-methanol, ensuring purity and consistency for industrial use.

In summary, 2-Chloro-6-(difluoromethyl)-5-hydroxypyridine-3-methanol (CAS No. 1806869-80-6) represents a promising compound at the intersection of agricultural innovation and pharmaceutical research. Its multifaceted applications and alignment with sustainability trends position it as a subject of ongoing scientific exploration. As demand for high-performance and environmentally benign chemicals grows, this compound is likely to play an increasingly important role in multiple industries.